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Compound of Interest

Compound Name: Boc-Glu(OcHex)-OH

Cat. No.: B558430 Get Quote

An In-depth Technical Guide to Boc-Glu(OcHex)-
OH
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties,

and applications of N-α-tert-Butoxycarbonyl-L-glutamic acid γ-cyclohexyl ester, commonly

known as Boc-Glu(OcHex)-OH. This amino acid derivative is a critical building block in solid-

phase peptide synthesis (SPPS), particularly in the production of complex peptides for

research and pharmaceutical development.

Core Chemical Identity and Properties
Boc-Glu(OcHex)-OH is a derivative of the amino acid glutamic acid, where the alpha-amino

group is protected by a tert-butoxycarbonyl (Boc) group, and the gamma-carboxyl group of the

side chain is protected as a cyclohexyl ester. This dual protection strategy is instrumental in

directing the chemical reactions during peptide synthesis.

Chemical Structure and Identifiers
The structural representation and key identifiers of Boc-Glu(OcHex)-OH are summarized

below.
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Identifier Value

Synonyms
N-α-t.-Boc-L-glutamic acid γ-cyclohexyl ester,

Boc-Glu(OcHx)-OH

CAS Number 73821-97-3[1][2]

Molecular Formula C₁₆H₂₇NO₆[1][2]

Molecular Weight 329.39 g/mol [1][2]

SMILES String
N(--INVALID-LINK--C(=O)O)C(=O)OC(C)

(C)C[1]

InChI

1S/C16H27NO6/c1-16(2,3)23-15(21)17-

12(14(19)20)9-10-13(18)22-11-7-5-4-6-8-

11/h11-12H,4-10H2,1-3H3,(H,17,21)

(H,19,20)/t12-/m0/s1[1]

InChI Key FDNMLANBNJDIRG-LBPRGKRZSA-N[1]

Physicochemical Properties
The physical and chemical properties of Boc-Glu(OcHex)-OH are crucial for its handling,

storage, and reactivity in synthetic protocols.

Property Value

Appearance White to off-white powder[1]

Melting Point 54-57 °C[1]

Purity ≥98% (TLC)[1]

Storage Temperature 2-30°C[1]

Solubility Soluble in DMF

Application in Peptide Synthesis
Boc-Glu(OcHex)-OH is a standard building block for the incorporation of glutamic acid

residues in peptides using Boc-based solid-phase peptide synthesis (SPPS). The cyclohexyl
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ester protecting group on the side chain is employed to minimize side reactions that can occur

under either acidic or basic conditions during the synthesis.[1] This strategic protection allows

for the selective deprotection of the N-terminal Boc group for chain elongation while the side

chain remains protected.

General Experimental Workflow for Boc-SPPS
The following diagram illustrates a typical workflow for the incorporation of Boc-Glu(OcHex)-
OH into a growing peptide chain on a solid support.
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Caption: Workflow for Boc-SPPS using Boc-Glu(OcHex)-OH.

Key Experimental Protocols
While specific protocols can vary based on the peptide sequence and scale, the following

provides a generalized methodology for the use of Boc-Glu(OcHex)-OH in Boc-SPPS.

1. Resin Preparation:

Start with a suitable resin, such as a Merrifield resin, pre-loaded with the C-terminal amino

acid of the target peptide.

Swell the resin in an appropriate solvent, typically dichloromethane (DCM) or

dimethylformamide (DMF).

2. N-α-Boc Deprotection:

Treat the resin-bound peptide with a solution of trifluoroacetic acid (TFA) in DCM (typically

25-50% v/v) to remove the Boc protecting group from the N-terminal amino acid.
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The reaction is usually complete within 30 minutes at room temperature.

Following deprotection, wash the resin thoroughly with DCM and then with a neutralization

solvent like isopropanol.

3. Neutralization:

Neutralize the resulting trifluoroacetate salt of the N-terminal amine by treating the resin with

a solution of a non-nucleophilic base, such as diisopropylethylamine (DIEA), in DCM or DMF.

Wash the resin with DCM to remove excess base and by-products.

4. Coupling of Boc-Glu(OcHex)-OH:

Dissolve Boc-Glu(OcHex)-OH and a coupling agent (e.g., dicyclohexylcarbodiimide (DCC)

or N,N'-diisopropylcarbodiimide (DIC)) in an appropriate solvent like DCM or DMF.

An activator, such as 1-hydroxybenzotriazole (HOBt), can be added to suppress side

reactions and improve coupling efficiency.

Add the activated Boc-Glu(OcHex)-OH solution to the neutralized resin-bound peptide.

Allow the coupling reaction to proceed for 1-2 hours at room temperature. The completion of

the reaction can be monitored using a qualitative test such as the ninhydrin test.

5. Washing:

After the coupling is complete, wash the resin extensively with DMF and DCM to remove

unreacted reagents and by-products.

6. Peptide Chain Elongation:

Repeat the deprotection, neutralization, and coupling steps for each subsequent amino acid

in the peptide sequence.

7. Cleavage from Resin and Side-Chain Deprotection:
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Once the desired peptide sequence is assembled, the peptide is cleaved from the solid

support, and the side-chain protecting groups (including the cyclohexyl ester of the glutamic

acid residue) are removed.

A common and effective reagent for this final step in Boc-SPPS is anhydrous hydrogen

fluoride (HF).[1] Scavengers, such as anisole or p-cresol, are typically added to the HF to

trap reactive carbocations generated during the cleavage process.

8. Purification and Analysis:

The crude peptide is precipitated with cold diethyl ether, collected by filtration, and dried.

The final peptide is then purified, typically by reverse-phase high-performance liquid

chromatography (RP-HPLC).

The identity and purity of the purified peptide are confirmed by analytical techniques such as

mass spectrometry and analytical HPLC.

Signaling Pathways and Biological Activity
As Boc-Glu(OcHex)-OH is a protected amino acid derivative designed for chemical synthesis,

it does not have inherent biological activity or direct involvement in signaling pathways in its

protected form. Its utility lies in its role as a precursor for the synthesis of biologically active

peptides. The glutamic acid residue, once deprotected within the final peptide, can play crucial

roles in the peptide's structure and function, including receptor binding and enzymatic activity.

The following diagram illustrates the logical relationship of Boc-Glu(OcHex)-OH to the final

biologically active peptide.
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Caption: From chemical building block to biological function.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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